Cas no 420107-80-8 (Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI))

• Product Name: Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI)
• CAS No: 420107-80-8
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5839928
• PubChem ID: 90019728
• Update Time: 2025-10-30

Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI)
• A1-28061
• Benzyl (5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• EN300-28289288
• 420107-80-8
• benzyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• SCHEMBL15541224

• Inchi： 1S/C15H21NO5/c1-14(2)20-10-15(9-17,11-21-14)16-13(18)19-8-12-6-4-3-5-7-12/h3-7,17H,8-11H2,1-2H3,(H,16,18)
• InChI Key： PFOHSKVBNPUSSB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1(CO)COC(C)(C)OC1

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 452.6±45.0 °C(Predicted)
• pka: 10.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI)

Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI) and CAS No. 420107-80-8: A Comprehensive Overview

Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI), identified by its CAS number CAS No. 420107-80-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its phenylmethyl ester moiety and the 5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl backbone, make it a promising candidate for further investigation.

The synthesis and characterization of this compound have been the focus of several recent studies aimed at exploring its pharmacological properties. The presence of the dioxane ring system in the molecular structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Additionally, the ester functionality provides a site for further chemical modification, allowing for the development of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Carbamic acid derivatives have shown promise in this regard, particularly in the context of inflammation and pain management. The specific structural features of this compound make it a valuable tool for researchers studying the mechanisms underlying these conditions. Furthermore, its potential to interact with enzymes and receptors involved in disease pathways highlights its therapeutic relevance.

The study of Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI) has been facilitated by advancements in synthetic chemistry and analytical techniques. These developments have allowed researchers to access and characterize complex molecules with high precision. The use of modern spectroscopic methods such as NMR and mass spectrometry has been crucial in elucidating the structure and purity of this compound. Additionally, computational modeling techniques have provided insights into its potential interactions with biological targets.

One of the key areas of research involving this compound is its potential application as an intermediate in the synthesis of more complex pharmaceuticals. The versatile nature of its molecular framework allows for modifications that can tailor its properties for specific therapeutic applications. For instance, researchers have explored its use as a precursor in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The ability to modify the ester group opens up possibilities for creating analogs with improved efficacy and reduced side effects.

The pharmacological evaluation of Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-, phenylmethyl ester (9CI) has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary animal studies have shown promising results regarding its analgesic effects.

The development of new drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The investigation of Carbamic acid derivatives exemplifies this collaborative effort. Chemists play a crucial role in designing and synthesizing these compounds, while biologists focus on understanding their interactions with biological systems. Medical researchers then translate these findings into potential therapeutic applications.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. As such compounds like Carbamic acid derivatives progress through preclinical and clinical trials, they must undergo rigorous testing to meet regulatory standards. This process involves evaluating their safety profiles, pharmacokinetic properties, and therapeutic efficacy.

The future prospects for Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-phenylmethyl ester (9CI) are bright given its unique structural features and potential biological activities. Continued research is needed to fully understand its mechanisms of action and optimize its therapeutic applications. Collaborative efforts between academia and industry will be crucial in advancing this field.

In conclusion, Carbamic acid derivatives represent an exciting area of research with significant implications for drug development. The compound identified by CAS No. 420107-80-8 stands out due to its distinctive structure and promising pharmacological properties. As our understanding of biological pathways grows more sophisticated so too does our ability to design molecules that can modulate these pathways effectively.